N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide
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Overview
Description
N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide, also known as DPC, is a synthetic compound that has been widely studied for its potential applications in the field of medicinal chemistry. This molecule belongs to the class of phthalazine derivatives and has been shown to possess a range of interesting biological properties. In
Mechanism of Action
The mechanism of action of N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide is not fully understood, but it is thought to involve the inhibition of several enzymes and the modulation of various signaling pathways. N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has been shown to inhibit the activity of COX-2 by binding to the enzyme's active site and preventing the production of prostaglandins. N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has also been shown to inhibit the replication of HIV-1 by interfering with the virus's reverse transcriptase enzyme.
Biochemical and Physiological Effects:
N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has been shown to possess a range of interesting biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has also been shown to inhibit the replication of several viruses, including HIV-1 and herpes simplex virus type 1. In addition, N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has been found to induce apoptosis (programmed cell death) in several cancer cell lines.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily prepared in large quantities. It has been extensively studied for its potential applications in the field of medicinal chemistry, and its biological properties are well characterized. However, there are also some limitations to using N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide in lab experiments. It has been shown to be toxic to some cell lines at high concentrations, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide. One area of interest is the development of N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide derivatives with improved biological properties. Another area of interest is the investigation of the mechanism of action of N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide, which could lead to the development of new drugs for the treatment of inflammation, cancer, and viral infections. Finally, the use of N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide in combination with other drugs could be explored as a potential strategy for enhancing the efficacy of existing therapies.
Synthesis Methods
The synthesis of N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide involves the reaction of 2,3-dimethylquinoxaline with ethyl 2-bromoacetate, followed by the hydrolysis of the resulting ethyl ester to give the corresponding carboxylic acid. This acid is then converted to the amide by reaction with N,N-dimethylformamide and thionyl chloride. Finally, the amide is cyclized to produce N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide. The overall yield of this synthesis method is around 50%.
Scientific Research Applications
N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a range of interesting biological properties, including antitumor, anti-inflammatory, and antiviral activities. N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and is associated with inflammation and cancer. N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide has also been shown to inhibit the replication of several viruses, including HIV-1 and herpes simplex virus type 1.
properties
IUPAC Name |
N,N-dimethyl-4-oxo-3-propan-2-ylphthalazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-9(2)17-13(18)11-8-6-5-7-10(11)12(15-17)14(19)16(3)4/h5-9H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KULMSFUALVIKSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C2=CC=CC=C2C(=N1)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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